8-Hydroxyloxapine

Specification

• Description: 8-hydroxy Loxapine (8-OH loxapine) is a metabolite formed when loxapine, an atypical antipsychotic, is metabolized by the cytochrome P450 isoform CYP1A2.1,2 Loxapine displays high affinity for histamine, serotonin (5-HT), dopamine, and α1-adrenergic receptors (Ki values = 7, 7.7, 9.5, 12, and 31 nM for H1, 5-HT2A, 5-HT2C, D2, and α1A-adrenergic receptors, respectively). It reduces agitation associated with schizophrenia or bipolar disorder. 8-OH Loxapine is considered inactive as it has relatively low affinity to dopamine and 5-HT receptors compared to the parent compound, however, 8-OH loxapine inhibits [14C]5-HT uptake in vitro (IC50 = 2 μM in human platelets).; The inactive metabolite of Loxapine.; 8-Hydroxy Loxapine is the inactive metabolite of Loxapine.
• CAS No.: 61443-77-4
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 8-chloro-6-(4-methylpiperazin-1-yl)benzo[b][1,4]benzoxazepin-3-ol
• Standard InChI: InChI=1S/C18H18ClN3O2/c1-21-6-8-22(9-7-21)18-14-10-12(19)2-4-16(14)24-17-5-3-13(23)11-15(17)20-18/h2-5,10-11,23H,6-9H2,1H3
• Standard InChI Key: VNJRIWXLPIYFGI-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=NC3=C(C=CC(=C3)O)OC4=C2C=C(C=C4)Cl
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(C=CC(=C3)O)OC4=C2C=C(C=C4)Cl
• Appearance: Light Yellow Solid
• Melting Point: >160°C (dec.)